1-Ethenyl-4-[1-(4-methylphenyl)ethyl]benzene

• Molecular Formula: C17H18
• Molecular Weight: 222.32 g/mol
• IUPAC Name: 1-ethenyl-4-[1-(4-methylphenyl)ethyl]benzene
• InChI: InChI=1S/C17H18/c1-4-15-7-11-17(12-8-15)14(3)16-9-5-13(2)6-10-16/h4-12,14H,1H2,2-3H3
• InChI Key: OXSRPYAZKHDLAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)C2=CC=C(C=C2)C=C
• CAS No.: 90173-53-8

Description

1-Ethenyl-4-[1-(4-methylphenyl)ethyl]benzene is an organic compound with the molecular formula C16H16 It is a derivative of styrene and is characterized by the presence of an ethenyl group and a 4-methylphenyl group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Ethenyl-4-[1-(4-methylphenyl)ethyl]benzene can be synthesized through several methods. One common approach involves the alkylation of 4-methylacetophenone with an appropriate alkylating agent, followed by dehydrogenation to introduce the ethenyl group. The reaction conditions typically involve the use of catalysts such as palladium or platinum and high temperatures to facilitate the dehydrogenation process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale alkylation and dehydrogenation processes. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and efficiency of the production process. Additionally, purification steps such as distillation and recrystallization are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-Ethenyl-4-[1-(4-methylphenyl)ethyl]benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ethenyl group to an ethyl group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo electrophilic aromatic substitution reactions, where substituents such as halogens or nitro groups are introduced onto the benzene ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium or platinum catalysts

Substitution: Halogens (e.g., chlorine, bromine), nitro compounds (e.g., nitric acid)

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Ethyl derivatives

Substitution: Halogenated or nitrated derivatives

Scientific Research Applications

1-Ethenyl-4-[1-(4-methylphenyl)ethyl]benzene has several scientific research applications:

Chemistry: Used as a monomer in polymerization reactions to produce specialty polymers with unique properties.

Biology: Investigated for its potential as a ligand in biochemical assays and as a building block for bioactive compounds.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of advanced materials, coatings, and adhesives due to its reactive ethenyl group.

Mechanism of Action

The mechanism of action of 1-Ethenyl-4-[1-(4-methylphenyl)ethyl]benzene involves its interaction with various molecular targets and pathways. The ethenyl group can undergo polymerization reactions, forming long-chain polymers through a free radical mechanism.

Comparison with Similar Compounds

1-Ethenyl-4-[1-(4-methylphenyl)ethyl]benzene can be compared with other similar compounds such as:

1-Ethenyl-4-methylbenzene:

1-Ethenyl-4-ethylbenzene: This compound has an ethyl group instead of the 4-methylphenyl group, resulting in different chemical properties and reactivity.

1-(4-Methylphenyl)ethanol: This compound contains a hydroxyl group instead of the ethenyl group, leading to different applications and reactivity.